Pralidoxime iodide Pralidoxime iodide Pralidoxime iodide is a Cholinesterase Reactivator.
Brand Name: Vulcanchem
CAS No.: 94-63-3
VCID: VC0540103
InChI: InChI=1S/C7H8N2O.HI/c1-9-5-3-2-4-7(9)6-8-10;/h2-6H,1H3;1H
SMILES: C[N+]1=CC=CC=C1C=NO.[I-]
Molecular Formula: C7H9IN2O
Molecular Weight: 264.07

Pralidoxime iodide

CAS No.: 94-63-3

Inhibitors

VCID: VC0540103

Molecular Formula: C7H9IN2O

Molecular Weight: 264.07

Purity: >98% (or refer to the Certificate of Analysis)

Pralidoxime iodide - 94-63-3

CAS No. 94-63-3
Product Name Pralidoxime iodide
Molecular Formula C7H9IN2O
Molecular Weight 264.07
IUPAC Name (NE)-N-[(1-methylpyridin-1-ium-2-yl)methylidene]hydroxylamine;iodide
Standard InChI InChI=1S/C7H8N2O.HI/c1-9-5-3-2-4-7(9)6-8-10;/h2-6H,1H3;1H
Standard InChIKey KGQDCJOBGLAUBQ-HAAWTFQLSA-N
SMILES C[N+]1=CC=CC=C1C=NO.[I-]
Appearance Solid powder
Description Pralidoxime iodide is a Cholinesterase Reactivator.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Pralidoxime iodide; NSC-7760; NSC 7760; NSC7760
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